2-Chloro-4-(3-chloro-phenyl)-[1,3,5]triazine
Overview
Description
Triazines are a class of nitrogen-containing heterocycles. The triazine structure is a ring composed of three carbon atoms and three nitrogen atoms . They are well known and continue to be of considerable interest due to their applications in different fields, including the production of herbicides and polymer photostabilisers . Some triazines display important biological properties .
Synthesis Analysis
Triazine derivatives can be synthesized from cyanuric chloride through sequential nucleophilic substitution of the C-Cl bond by C-O, C-N, and C-S bonds . The complete range of 2,4,6-trisubstituted-1,3,5-triazines can be obtained from cyanuric chloride by sequential substitution of the chloride atom using oxygen, nitrogen, and sulfur-centered nucleophiles .Molecular Structure Analysis
The molecular structure of triazines involves a six-membered ring with alternating carbon and nitrogen atoms .Chemical Reactions Analysis
Triazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Physical and Chemical Properties Analysis
Triazines are generally stable compounds. Their physical and chemical properties can vary widely depending on their substitution patterns .Scientific Research Applications
Synthesis and Reactivity
Derivatives Synthesis : The compound 2-Chloro-4-(3-chloro-phenyl)-[1,3,5]triazine is used as a starting material for synthesizing various derivatives. For example, 2(4-chloro phenyloxy)-4,6-bisarylhydrazino-1,3,5-triazines have been prepared and characterized for their microbial activity against gram-positive and gram-negative bacteria (Chaudhari, Patel, & Hathi, 2007).
Catalytic Reactions : The compound reacts with alk-1-ynes in the presence of a catalytic amount of (Ph3P)4Pd, leading to the formation of 2-(alk-1′-ynyl)-derivatives. This illustrates its role in facilitating cross-coupling reactions (Menicagli, Samaritani, & Gori, 1999).
Host Framework Formation : this compound derivatives have been used to form hexagonal open frameworks stabilized by weak intermolecular interactions, illustrating their potential in the field of crystal engineering (Saha et al., 2005).
Biological and Chemical Applications
Antimicrobial Agents : Derivatives of this compound have been synthesized and evaluated for their antimicrobial activity, indicating potential applications in the development of new antimicrobial agents (Sareen, Khatri, Jain, & Sharma, 2006).
Material Science : The compound has been used as a photoinitiator or co-initiator for the polymerization of acrylate monomers. This application is significant in the field of material science and technology (Kabatc, Czech, & Kowalczyk, 2011).
SARS-CoV-2 Research : A study reported the synthesis of a derivative of this compound with potential application as a SARS-CoV-2 agent, highlighting its relevance in contemporary medicinal chemistry research (Eno et al., 2022).
Mechanism of Action
Target of Action
coli, S aureus, and C. albicans .
Mode of Action
It’s worth noting that triazine derivatives are often used in the synthesis of various organic compounds .
Biochemical Pathways
For instance, some triazine derivatives have been found to inhibit the aromatase enzyme .
Result of Action
It’s known that triazine derivatives can exhibit antimicrobial activity , and they are used in the synthesis of various organic compounds .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-chloro-4-(3-chlorophenyl)-1,3,5-triazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2N3/c10-7-3-1-2-6(4-7)8-12-5-13-9(11)14-8/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KMLGSIJEJLHTCN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=NC(=NC=N2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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